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Compound of Interest

Compound Name: BnO-PEG5-OH

Cat. No.: B1666791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for BnO-
PEG5-OH (CAS No. 57671-28-0), a polyethylene glycol (PEG)-based PROTAC linker utilized in

the synthesis of Proteolysis Targeting Chimeras.[1] Adherence to these guidelines is crucial to

ensure the safety of laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. The key properties of BnO-PEG5-OH are summarized in the

table below.
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Property Value Source

CAS Number 57671-28-0 [1][2]

Molecular Formula C17H28O6 [1]

Molecular Weight 328.401 g/mol [1]

Appearance Liquid [2]

Purity >95% [2][3]

Density 1.1 ± 0.1 g/cm³ [1]

Boiling Point 437.2 ± 40.0 °C at 760 mmHg [1]

Flash Point 218.2 ± 27.3 °C [1]

Vapor Pressure 0.0 ± 1.1 mmHg at 25°C [1]

Solubility Soluble in water. [4]

LogP -0.18 [1]

Hazard Identification and Safety Precautions
BnO-PEG5-OH is classified as a hazardous substance. The following table outlines its hazard

classifications and corresponding precautionary measures.
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Hazard Information Details Source

Pictogram [2]

Signal Word Warning [2]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

The following diagram illustrates the logical workflow for hazard identification and the initial

response actions.
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Figure 1: Hazard Identification and Initial Response Workflow

Hazard Identification

Initial Response

H302: Harmful if swallowed

If Swallowed:
Seek medical attention.

H315: Causes skin irritation

If on Skin:
Wash with plenty of water.

H319: Causes serious eye irritation

If in Eyes:
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.
Continue rinsing.

H335: May cause respiratory irritation

If Inhaled:
Move to fresh air.

Click to download full resolution via product page

Caption: Hazard Identification and Initial Response Workflow for BnO-PEG5-OH.

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is paramount when working with BnO-PEG5-OH.

The following procedures are based on established safety guidelines for handling potentially

hazardous chemicals.

Personal Protective Equipment (PPE)
Before handling BnO-PEG5-OH, ensure the following personal protective equipment is worn:

Eye Protection: Use appropriate safety glasses.

Hand Protection: Wear appropriate chemical-resistant gloves (minimum requirement:

standard BS EN 374:2003). Gloves should be inspected before use.

Body Protection: Wear an appropriate protective lab coat.
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Respiratory Protection: If a risk assessment indicates it is necessary, use a suitable

respirator.

Engineering Controls
Ventilation: Use in a well-ventilated area. A chemical fume hood is recommended for all

handling procedures.[5]

Safety Equipment: Ensure the laboratory is equipped with a safety shower and an eyewash

station.

Handling Procedures
Preparation: Read and understand the Safety Data Sheet (SDS) before use. Ensure all

necessary PPE is donned correctly.

Dispensing:

Handle the substance in a chemical fume hood.[5]

Avoid inhalation of vapors or mists.[5]

Prevent contact with eyes, skin, and clothing.[5]

Avoid the formation of aerosols.[5]

General Hygiene:

Wash hands thoroughly after handling.

Wash contaminated clothing before reuse.

Keep away from sources of ignition.[5]

Avoid prolonged or repeated exposure.[5]

Storage Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medkoo.com/uploads/product/DBCO-PEG5-NHS_ester/safety/SDS-DBCO-PEG5-NHS_ester.pdf
https://www.medkoo.com/uploads/product/DBCO-PEG5-NHS_ester/safety/SDS-DBCO-PEG5-NHS_ester.pdf
https://www.medkoo.com/uploads/product/DBCO-PEG5-NHS_ester/safety/SDS-DBCO-PEG5-NHS_ester.pdf
https://www.medkoo.com/uploads/product/DBCO-PEG5-NHS_ester/safety/SDS-DBCO-PEG5-NHS_ester.pdf
https://www.medkoo.com/uploads/product/DBCO-PEG5-NHS_ester/safety/SDS-DBCO-PEG5-NHS_ester.pdf
https://www.medkoo.com/uploads/product/DBCO-PEG5-NHS_ester/safety/SDS-DBCO-PEG5-NHS_ester.pdf
https://www.medkoo.com/uploads/product/DBCO-PEG5-NHS_ester/safety/SDS-DBCO-PEG5-NHS_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: Store in a cool, well-ventilated area.[5] Some sources recommend storing at

room temperature, sealed in a dry environment.[2] For long-term storage, -20°C is

recommended.[4]

Container: Keep the container tightly closed.

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[5]

The following diagram outlines the recommended workflow for the safe handling of BnO-PEG5-
OH.
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Figure 2: Safe Handling and Storage Workflow

Start Handling Procedure

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Dispense BnO-PEG5-OH

Avoid Contact with Skin, Eyes, and Clothing Avoid Inhalation of Vapors

Wash Hands Thoroughly

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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